Cas no 343373-87-5 ((7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2-chlorobenzoate)

(7,7-Dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2-chlorobenzoate is a synthetic organic compound featuring a fused thienothiopyran scaffold with a sulfone moiety and a 2-chlorobenzoate ester group. Its unique structure imparts potential reactivity as an intermediate in pharmaceutical or agrochemical synthesis, particularly in the development of biologically active molecules. The sulfone group enhances electrophilic character, while the chlorobenzoate moiety may contribute to lipophilicity and binding interactions. This compound is suited for applications requiring selective functionalization or as a precursor in heterocyclic chemistry. High purity grades ensure consistent performance in research and industrial processes. Proper handling is advised due to potential reactivity of the ester and sulfone functionalities.
(7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2-chlorobenzoate structure
343373-87-5 structure
Product Name:(7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2-chlorobenzoate
CAS No:343373-87-5
MF:C14H11ClO4S2
MW:342.817740678787
CID:5269841
Update Time:2026-03-09

(7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

    • 1,1-DIOXO-1,2,3,4-TETRAHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-4-YL 2-CHLOROBENZENECARBOXYLATE
    • 1,1-dioxo-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-4-yl 2-chlorobenzoate
    • Benzoic acid, 2-chloro-, 5,6-dihydro-7,7-dioxido-4H-thieno[2,3-b]thiopyran-4-yl ester
    • 1,1-dioxo-1,2,3,4-tetrahydro-1lambda~6~-thieno[2,3-b]thiopyran-4-yl 2-chlorobenzenecarboxylate
    • (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2-chlorobenzoate
    • Oprea1_012093
    • Inchi: 1S/C14H11ClO4S2/c15-11-4-2-1-3-9(11)13(16)19-12-6-8-21(17,18)14-10(12)5-7-20-14/h1-5,7,12H,6,8H2
    • InChI Key: JLYFRVPMYDLOCC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C(=O)OC1C2C=CSC=2S(CC1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 502
  • XLogP3: 3.3
  • Topological Polar Surface Area: 97.1

(7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2-chlorobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
6N-367S-1MG
1,1-dioxo-1,2,3,4-tetrahydro-1lambda~6~-thieno[2,3-b]thiopyran-4-yl 2-chlorobenzenecarboxylate
343373-87-5 >90%
1mg
£37.00 2025-02-09
Key Organics Ltd
6N-367S-5MG
1,1-dioxo-1,2,3,4-tetrahydro-1lambda~6~-thieno[2,3-b]thiopyran-4-yl 2-chlorobenzenecarboxylate
343373-87-5 >90%
5mg
£46.00 2025-02-09
Key Organics Ltd
6N-367S-10MG
1,1-dioxo-1,2,3,4-tetrahydro-1lambda~6~-thieno[2,3-b]thiopyran-4-yl 2-chlorobenzenecarboxylate
343373-87-5 >90%
10mg
£63.00 2025-02-09
Key Organics Ltd
6N-367S-50MG
1,1-dioxo-1,2,3,4-tetrahydro-1lambda~6~-thieno[2,3-b]thiopyran-4-yl 2-chlorobenzenecarboxylate
343373-87-5 >90%
50mg
£102.00 2025-02-09
Key Organics Ltd
6N-367S-100MG
1,1-dioxo-1,2,3,4-tetrahydro-1lambda~6~-thieno[2,3-b]thiopyran-4-yl 2-chlorobenzenecarboxylate
343373-87-5 >90%
100mg
£146.00 2025-02-09
Ambeed
A926315-1g
1,1-Dioxido-2,3-dihydro-4H-thieno[2,3-b]thiopyran-4-yl 2-chlorobenzoate
343373-87-5 90%
1g
$350.0 2024-04-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00925935-1g
1,1-Dioxido-2,3-dihydro-4H-thieno[2,3-b]thiopyran-4-yl 2-chlorobenzoate
343373-87-5 90%
1g
¥2401.0 2023-03-27
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